Cas no 5471-99-8 ( )

  structure
  structure
Product Name: 
CAS No:5471-99-8
MF:C18H15N3O6S2
MW:433.458201646805
CID:942695
PubChem ID:3351183
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • N-[2-(benzenesulfonamido)-4-nitrophenyl]benzenesulfonamide
    • 5471-99-8
    • Cambridge id 6946279
    • NSC-28490
    • NSC28490
    • SR-01000247041
    • N,N'-(4-Nitro-1,2-phenylene)dibenzenesulfonamide
    • SCHEMBL12768025
    • SR-01000247041-1
    • DTXSID80391701
    •  
    • Inchi: 1S/C18H15N3O6S2/c22-21(23)14-11-12-17(19-28(24,25)15-7-3-1-4-8-15)18(13-14)20-29(26,27)16-9-5-2-6-10-16/h1-13,19-20H
    • InChI Key: DREUHQAQUQXRJL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NC1=CC(=CC=C1NS(C1C=CC=CC=1)(=O)=O)[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 433.04035
  • Monoisotopic Mass: 433.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 757
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 155Ų

Experimental Properties

  • Density: 1.55
  • Boiling Point: 623.6°C at 760 mmHg
  • Flash Point: 330.9°C
  • Refractive Index: 1.692
  • PSA: 135.48
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